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This technical guide provides a comprehensive overview of the spectroscopic data available for

Brassicanal B, a significant phytoalexin found in plants of the Brassica genus. The information

compiled herein is intended for researchers, scientists, and professionals in the field of drug

development and natural product chemistry, offering a centralized resource for the key

analytical data and methodologies associated with this compound.

Introduction to Brassicanal B
Brassicanal B is a sulfur-containing indole phytoalexin, a class of antimicrobial secondary

metabolites produced by plants in response to pathogen attack. The unique structural features

of Brassicanal B and its potential biological activities have made it a subject of interest in the

study of plant defense mechanisms and as a potential lead compound in pharmaceutical

research. Accurate and detailed spectroscopic data is crucial for its identification,

characterization, and further investigation.

Spectroscopic Data
The following tables summarize the key Nuclear Magnetic Resonance (NMR) and Mass

Spectrometry (MS) data for Brassicanal B, based on available scientific literature. This data is

essential for the structural elucidation and verification of the compound.

¹H NMR Spectroscopic Data
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Table 1: ¹H NMR (Proton Nuclear Magnetic Resonance) Data for Brassicanal B

Chemical Shift (δ)
ppm

Multiplicity
Coupling Constant
(J) Hz

Assignment

10.08 s H-11 (CHO)

8.43 br s H-1 (NH)

7.82 d 7.8 H-4

7.42 d 7.8 H-7

7.21 t 7.8 H-6

7.16 t 7.8 H-5

4.49 t 5.4 H-10 (CH₂)

3.44 t 5.4 H-9 (CH₂)

Solvent: CDCl₃

¹³C NMR Spectroscopic Data
Table 2: ¹³C NMR (Carbon-13 Nuclear Magnetic Resonance) Data for Brassicanal B
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Chemical Shift (δ) ppm Assignment

184.8 C-11 (CHO)

136.4 C-8

127.8 C-7a

123.0 C-6

121.7 C-5

120.1 C-4

111.3 C-7

110.1 C-3a

109.8 C-3

47.9 C-2 (S-C-S)

44.9 C-10 (CH₂)

24.1 C-9 (CH₂)

Solvent: CDCl₃

Mass Spectrometry Data
Table 3: Mass Spectrometry (MS) Data for Brassicanal B

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b15417723?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15417723?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technique Ion (m/z) Relative Intensity Assignment

HR-EIMS 251.0184

[M]⁺ (Calculated for

C₁₂H₁₀N₂OS₂:

251.0184)

EIMS 251 100% Molecular Ion (M⁺)

EIMS 222 [M - CHO]⁺

EIMS 146 [Indole-CH₂-S]⁺

EIMS 130 [Indole-CH₂]⁺

Experimental Protocols
The spectroscopic data presented above are typically acquired through a series of

standardized experimental procedures. The following outlines the general methodologies

employed for the isolation and analysis of Brassicanal B.

Isolation of Brassicanal B
Elicitation: Phytoalexin production is induced in Brassica species (e.g., Chinese cabbage,

Brassica campestris) by inoculation with a pathogen, such as a bacterial or fungal species.

Extraction: The infected plant material is harvested and extracted with an organic solvent,

typically methanol or ethanol.

Purification: The crude extract is subjected to a series of chromatographic techniques,

including solvent partitioning and column chromatography (e.g., silica gel, Sephadex), to

isolate the individual phytoalexins. High-performance liquid chromatography (HPLC) is often

used for the final purification of Brassicanal B.

NMR Spectroscopy
Sample Preparation: A purified sample of Brassicanal B (typically 1-5 mg) is dissolved in a

deuterated solvent (e.g., chloroform-d, CDCl₃) in a standard 5 mm NMR tube.
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Data Acquisition: ¹H and ¹³C NMR spectra are recorded on a high-field NMR spectrometer

(e.g., 400 MHz or higher). Standard pulse sequences are used for one-dimensional (¹H, ¹³C)

and two-dimensional (COSY, HSQC, HMBC) experiments to establish the complete structure

and assignments.

Data Processing: The acquired free induction decays (FIDs) are Fourier transformed, phase-

corrected, and baseline-corrected to obtain the final NMR spectra.

Mass Spectrometry
Sample Introduction: The purified compound is introduced into the mass spectrometer, often

via a direct insertion probe for solid samples or coupled to a gas chromatograph (GC-MS) or

liquid chromatograph (LC-MS) for mixture analysis.

Ionization: Electron ionization (EI) is a common method for generating the molecular ion and

characteristic fragment ions of Brassicanal B. High-resolution mass spectrometry (HRMS) is

used to determine the exact mass and elemental composition.

Analysis: The mass analyzer separates the ions based on their mass-to-charge ratio (m/z),

and a detector records the abundance of each ion, generating a mass spectrum.

Workflow Diagram
The following diagram illustrates the general workflow for the isolation and spectroscopic

analysis of Brassicanal B.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b15417723?utm_src=pdf-body-img
https://www.benchchem.com/product/b15417723#spectroscopic-data-for-brassicanal-b-nmr-ms
https://www.benchchem.com/product/b15417723#spectroscopic-data-for-brassicanal-b-nmr-ms
https://www.benchchem.com/product/b15417723#spectroscopic-data-for-brassicanal-b-nmr-ms
https://www.benchchem.com/product/b15417723#spectroscopic-data-for-brassicanal-b-nmr-ms
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15417723?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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